Cas no 1798975-04-8 ((2E)-N-[2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl]-3-[4-(methylsulfanyl)phenyl]prop-2-enamide)

• Product Name: (2E)-N-[2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl]-3-[4-(methylsulfanyl)phenyl]prop-2-enamide
• CAS No: 1798975-04-8
• MF: C₁₉H₂₁NO₂S₂
• MW: 359.505542516708
• CID: 5375305
• Update Time: 2025-05-19

(2E)-N-[2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl]-3-[4-(methylsulfanyl)phenyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(2-cyclopropyl-2-hydroxy-2-thiophen-2-ylethyl)-3-(4-methylsulfanylphenyl)prop-2-enamide
• (2E)-N-[2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl]-3-[4-(methylsulfanyl)phenyl]prop-2-enamide

• Inchi： 1S/C19H21NO2S2/c1-23-16-9-4-14(5-10-16)6-11-18(21)20-13-19(22,15-7-8-15)17-3-2-12-24-17/h2-6,9-12,15,22H,7-8,13H2,1H3,(H,20,21)/b11-6+
• InChI Key： NYCIDIDUWQKGKR-IZZDOVSWSA-N
• SMILES： C(NCC(C1CC1)(O)C1SC=CC=1)(=O)/C=C/C1=CC=C(SC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-N-[2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl]-3-[4-(methylsulfanyl)phenyl]prop-2-enamide

Comprehensive Analysis of (2E)-N-[2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl]-3-[4-(methylsulfanyl)phenyl]prop-2-enamide (CAS No. 1798975-04-8)

The compound (2E)-N-[2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl]-3-[4-(methylsulfanyl)phenyl]prop-2-enamide (CAS No. 1798975-04-8) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex name reflects its intricate chemical architecture, which combines a cyclopropyl group, a thiophene ring, and a methylsulfanylphenyl moiety. This combination of functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

One of the most intriguing aspects of this compound is its potential role in targeting specific biological pathways. Researchers have been exploring its interactions with enzymes and receptors, particularly those involved in inflammatory and metabolic disorders. The presence of the thiophene ring, a common feature in many bioactive molecules, suggests potential activity in modulating cellular signaling pathways. Additionally, the methylsulfanyl group may contribute to its pharmacokinetic properties, such as solubility and metabolic stability.

In recent years, the demand for novel small molecules like (2E)-N-[2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl]-3-[4-(methylsulfanyl)phenyl]prop-2-enamide has surged, driven by the growing interest in personalized medicine and targeted therapies. This compound's unique structure aligns with current trends in drug design, where researchers prioritize molecules with high specificity and minimal off-target effects. Its CAS No. 1798975-04-8 serves as a critical identifier in databases, facilitating collaboration and data sharing among scientists.

The synthesis of this compound involves multi-step organic reactions, with careful attention to stereochemistry and functional group compatibility. The cyclopropyl and hydroxy groups, for instance, require precise control to ensure the desired configuration. Advances in synthetic methodologies, such as flow chemistry and catalysis, have improved the efficiency of producing such complex molecules, making them more accessible for research and development.

From a commercial perspective, (2E)-N-[2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl]-3-[4-(methylsulfanyl)phenyl]prop-2-enamide is of interest to pharmaceutical companies and academic institutions alike. Its potential applications span from oncology to neurology, with preliminary studies suggesting activity against specific protein targets. The compound's CAS No. 1798975-04-8 is frequently searched in scientific literature and patent databases, highlighting its relevance in ongoing research.

Environmental and safety considerations are also paramount when working with this compound. While it is not classified as hazardous, proper handling and storage are essential to maintain its integrity and ensure reproducible results. Researchers are encouraged to consult material safety data sheets (MSDS) and follow best practices in laboratory settings.

In conclusion, (2E)-N-[2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl]-3-[4-(methylsulfanyl)phenyl]prop-2-enamide (CAS No. 1798975-04-8) represents a fascinating area of study in modern chemistry and pharmacology. Its unique structure and potential biological activities make it a valuable tool for understanding disease mechanisms and developing new therapeutic agents. As research progresses, this compound may well emerge as a key player in the next generation of pharmaceuticals.